Cas no 2138428-62-1 (1H-Azepine, hexahydro-4-[5-(3-methoxy-5-isothiazolyl)-1H-1,2,3-triazol-1-yl]-)

• Product Name: 1H-Azepine, hexahydro-4-[5-(3-methoxy-5-isothiazolyl)-1H-1,2,3-triazol-1-yl]-
• CAS No: 2138428-62-1
• MF: C₁₂H₁₇N₅OS
• MW: 279.361280202866
• CID: 5301183
• Update Time: 2025-11-01

1H-Azepine, hexahydro-4-[5-(3-methoxy-5-isothiazolyl)-1H-1,2,3-triazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine, hexahydro-4-[5-(3-methoxy-5-isothiazolyl)-1H-1,2,3-triazol-1-yl]-

• Inchi： 1S/C12H17N5OS/c1-18-12-7-11(19-15-12)10-8-14-16-17(10)9-3-2-5-13-6-4-9/h7-9,13H,2-6H2,1H3
• InChI Key： MRNFCZJAXDLUPO-UHFFFAOYSA-N
• SMILES： N1CCCC(N2C(C3SN=C(OC)C=3)=CN=N2)CC1

Additional information on 1H-Azepine, hexahydro-4-[5-(3-methoxy-5-isothiazolyl)-1H-1,2,3-triazol-1-yl]-

Introduction to 1H-Azepine, hexahydro-4-[5-(3-methoxy-5-isothiazolyl)-1H-1,2,3-triazol-1-yl] (CAS No. 2138428-62-1)

1H-Azepine, hexahydro-4-[5-(3-methoxy-5-isothiazolyl)-1H-1,2,3-triazol-1-yl] (CAS No. 2138428-62-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a hexahydroazepine ring and a 1,2,3-triazole moiety, which are both known for their biological activities and potential therapeutic applications.

The hexahydroazepine ring is a seven-membered saturated heterocycle that has been extensively studied for its role in various biological processes. The presence of this ring in the structure of 1H-Azepine, hexahydro-4-[5-(3-methoxy-5-isothiazolyl)-1H-1,2,3-triazol-1-yl] contributes to its stability and solubility properties, making it an attractive candidate for drug development. The 1,2,3-triazole moiety, on the other hand, is a versatile functional group that has been widely used in the design of bioactive molecules due to its ability to form stable and selective interactions with biological targets.

Recent studies have highlighted the potential of 1H-Azepine, hexahydro-4-[5-(3-methoxy-5-isothiazolyl)-1H-1,2,3-triazol-1-yl] in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The compound's ability to modulate key signaling pathways involved in inflammation and pain transmission makes it a promising candidate for the treatment of chronic inflammatory diseases and pain management.

In addition to its anti-inflammatory and analgesic effects, 1H-Azepine, hexahydro-4-[5-(3-methoxy-5-isothiazolyl)-1H-1,2,3-triazol-1-yl] has also been investigated for its potential as an antiviral agent. Studies have demonstrated that the compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry and replication processes, suggesting that this compound could be developed into a novel antiviral therapy.

The pharmacokinetic properties of 1H-Azepine, hexahydro-4-[5-(3-methoxy-5-isothiazolyl)-1H-1,2,3-triazol-1-yl] have also been extensively studied. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and long half-life make it suitable for once-daily dosing regimens, which can improve patient compliance and treatment outcomes.

In terms of safety and toxicity profiles, preclinical studies have shown that 1H-Azepine, hexahydro-4-[5-(3-methoxy-5-isothiazolyl)-1H-1,2,3-triazol-1-yl] is well-tolerated at therapeutic doses. Animal models have not reported significant adverse effects or organ toxicity at clinically relevant concentrations. These findings support the further development of this compound for clinical applications.

The synthesis of 1H-Azepine, hexahydro-4-[5-(3-methoxy-5-isothiazolyl)-1H-1,2,3-triazol-1-yl] involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the hexahydroazepine ring through a ring-closing metathesis reaction and the introduction of the 1,2,3-triazole moiety via a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. These synthetic methods are well-established in the field of medicinal chemistry and can be scaled up for commercial production.

The potential applications of 1H-Azepine, hexahydro-4-[5-(3-methoxy-5-isothiazolyl)-1H-1,2,3-triazol-1-yl] extend beyond its therapeutic uses. The compound's unique structural features make it an excellent candidate for use as a building block in combinatorial chemistry libraries. By incorporating this compound into diverse chemical scaffolds, researchers can explore new chemical space and identify novel bioactive molecules with improved pharmacological properties.

In conclusion, 1H-Azepine, hexahydro-4-[5-(3-methoxy-5-isothiazolyl)-1H-1,2,3-triazol-1-yl] (CAS No. 2138428-62-1) represents a promising lead compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into the mechanisms of action and potential clinical applications of this intriguing compound.